3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
Overview
Description
3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one, also known as MPET, is a synthetic organic compound that has been studied for its potential applications in scientific research. This compound is a derivative of triazole, a heterocyclic aromatic compound, and has been used in a variety of research applications, including drug development, biochemistry, and physiology.
Mechanism of Action
The mechanism of action of 3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is not fully understood, but it is believed to be related to its ability to interact with various biological systems. This compound is believed to interact with enzymes and other proteins in the body, which can lead to changes in the biochemical and physiological processes of the body. Additionally, this compound can interact with various receptors in the body, which can lead to changes in the body’s response to various compounds.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In animal studies, this compound has been shown to have an anti-inflammatory effect, which may be due to its ability to inhibit the production of inflammatory cytokines. Additionally, this compound has been shown to have an effect on the immune system, which may be due to its ability to interact with various receptors in the body. This compound has also been studied for its potential effects on the cardiovascular system, where it has been shown to have an anti-arrhythmic effect.
Advantages and Limitations for Lab Experiments
3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one has several advantages and limitations for laboratory experiments. One of the main advantages of using this compound in laboratory experiments is its low cost and ease of synthesis. Additionally, this compound is relatively stable and can be stored for long periods of time without degradation. One of the main limitations of using this compound in laboratory experiments is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential future directions for 3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one include further research into its mechanism of action, its potential effects on biochemical and physiological processes, and its potential applications in drug development. Additionally, further research into the potential applications of this compound in laboratory experiments, such as its potential use as a reagent in synthesis reactions, could yield interesting results. Additionally, further research into the potential effects of this compound on the cardiovascular system could provide valuable insight into the potential therapeutic effects of this compound.
Synthesis Methods
3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one can be synthesized using a variety of methods. The most common method is a nucleophilic substitution reaction, which involves the reaction of a halide compound with a nucleophile. This reaction can be done using a variety of reagents, including sodium azide, sodium hydroxide, and sodium cyanide. Another method of synthesis is a Grignard reaction, which involves the reaction of an alkyl halide with a Grignard reagent. Other methods of synthesis include the reaction of an amine with a halide, a Wittig reaction, and a Schotten-Baumann reaction.
Scientific Research Applications
3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been used in a variety of scientific research applications. One of the most common applications is in drug development, where this compound has been used to develop novel drugs for the treatment of various diseases. Additionally, this compound has been used in biochemistry and physiology research, where it has been used to study the effects of various compounds on the human body. This compound has also been used in laboratory experiments to study the effects of various compounds on various biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves the reaction of 3-methyl-4-(2-bromoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one with phenol in the presence of a base to form 3-methyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one.", "Starting Materials": [ "3-methyl-4-(2-bromoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one", "Phenol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3-methyl-4-(2-bromoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one to a reaction flask", "Add phenol to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2648941-25-5 |
Molecular Formula |
C11H13N3O2 |
Molecular Weight |
219.2 |
Purity |
0 |
Origin of Product |
United States |
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